Sulfolithoglycocholine

• IUPAC Name: 2-[4-(10,13-dimethyl-3-sulfooxy-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl)pentanoylamino]acetic acid
• InChI: InChI=1S/C26H43NO7S/c1-16(4-9-23(28)27-15-24(29)30)20-7-8-21-19-6-5-17-14-18(34-35(31,32)33)10-12-25(17,2)22(19)11-13-26(20,21)3/h16-22H,4-15H2,1-3H3,(H,27,28)(H,29,30)(H,31,32,33)
• InChI Key: FHXBAFXQVZOILS-UHFFFAOYSA-N
• Canonical SMILES: CC(CCC(=O)NCC(=O)O)C1CCC2C1(CCC3C2CCC4C3(CCC(C4)OS(=O)(=O)O)C)C
• Molecular Formula: C26H43NO7S
• DSSTOX Substance ID: DTXSID60864584
• Molecular Weight: 513.7 g/mol

Description

Sulfolithoglycocholine, systematically named Sulfolithocholylglycine (CAS: 15324-64-8), is a sulfated bile acid derivative conjugated with glycine. Its molecular formula is C₂₆H₄₃NO₇S, and it features a steroidal backbone with a hydroxyl group at the 3α-position, a sulfate group at the 3β-position, and a glycine moiety at the C-24 carboxyl group . This compound is critical in lipid metabolism, acting as a detergent to solubilize cholesterol and fats in the intestines. Its sulfation enhances water solubility, facilitating renal excretion and reducing hepatotoxicity compared to non-sulfated analogs .

Comparison with Similar Compounds

Comparison with Structurally and Functionally Similar Compounds

The following table compares Sulfolithocholylglycine with three related compounds: Glycolithocholic Acid , Phosphatidylsulfocholine , and Taurocholic Acid , emphasizing structural, functional, and toxicological distinctions.

Parameter	Sulfolithocholylglycine	Glycolithocholic Acid	Phosphatidylsulfocholine	Taurocholic Acid
Molecular Formula	C₂₆H₄₃NO₇S	C₂₆H₄₄NO₅	C₄₄H₈₄NO₉PS	C₂₆H₄₅NO₆S
Molecular Weight (g/mol)	513.69	438.63	838.15 (estimated)	515.70
Functional Groups	3α-OH, 3β-SO₃⁻, glycine conjugate	3α-OH, glycine conjugate	Sulfated choline, phospholipid tail	3α-OH, 7α-OH, taurine conjugate
Biological Role	Lipid solubilization, detoxification	Limited lipid digestion	Membrane structure modulation	Primary bile acid for fat absorption
Solubility	High (due to sulfation)	Moderate (non-sulfated)	Amphipathic (sulfate enhances polarity)	High (taurine conjugation)
Toxicity	Low (enhanced excretion)	High (accumulates in liver)	Not well-characterized	Low (efficient enterohepatic recycling)

Key Structural and Functional Insights:

Sulfation vs. Non-sulfation: Sulfolithocholylglycine’s sulfate group reduces systemic toxicity by promoting renal excretion, unlike Glycolithocholic Acid, which lacks sulfation and accumulates in hepatobiliary systems, increasing cholestatic risk .

Amino Acid Conjugation: Glycine conjugation (Sulfolithocholylglycine) vs. taurine conjugation (Taurocholic Acid) alters solubility and pH stability. Taurine conjugates remain ionized in acidic environments, enhancing fat emulsification in the duodenum .

Phospholipid vs. Bile Acid : Phosphatidylsulfocholine shares sulfation but functions in membrane dynamics rather than digestion. Its sulfated choline headgroup may influence lipid raft formation .

Research Findings and Toxicological Implications

• Detoxification Mechanism: Sulfation of bile acids like Sulfolithocholylglycine is a critical detoxification pathway. Studies indicate that sulfated analogs exhibit 50% lower hepatocyte retention compared to non-sulfated forms, correlating with reduced risk of cholestasis .
• Structural Similarity and Toxicity: Computational models () suggest that sulfated bile acids share <30% structural similarity with non-sulfated analogs, explaining divergent toxicological profiles. For example, Glycolithocholic Acid’s lack of sulfation increases its binding affinity to nuclear receptors (e.g., FXR), triggering pro-inflammatory pathways .
• Pharmacokinetics : Sulfolithocholylglycine’s plasma half-life (2–3 hours) is shorter than Taurocholic Acid (8–12 hours) due to rapid renal clearance, limiting systemic exposure .